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Compound of Interest

Compound Name: AC-P-Bromo-DL-phe-OH

Cat. No.: B556362

Synonyms: AC-DL-Phe(4-Br)-OH, Ac-p-bromo-DL-Phe-OH, (RS)-2-acetamido-3-(4-
bromophenyl)propanoic acid

This document provides the core physicochemical properties of N-Acetyl-DL-4-
bromophenylalanine, a derivative of the amino acid phenylalanine. It is a compound of interest
in biochemical research and drug development due to its unique structure, which includes a
bromine atom on the phenyl ring and an acetyl group on the amine.[1] These features enhance
its utility in the synthesis of novel therapeutic agents and for studying protein interactions.[1]

Physicochemical Properties

The fundamental molecular characteristics of N-Acetyl-DL-4-bromophenylalanine are
summarized in the table below. This data is essential for experimental design, analytical
method development, and chemical synthesis involving this compound.

Property Value

Molecular Formula C11H12BrNOs3[1][2][3][4]
Molecular Weight 286.12 g/mol [3][4]
CAS Number 273730-59-9[1]

Melting Point 183-189 °CJ[1]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b556362?utm_src=pdf-interest
https://www.benchchem.com/product/b556362?utm_src=pdf-body
https://www.chemimpex.com/products/04344
https://www.chemimpex.com/products/04344
https://www.chemimpex.com/products/04344
https://aapep.bocsci.com/product/ac-d-phe-4-br-oh-cas-194149-55-8-33027.html
https://www.cookechem.com/Detail/A2233356.htm
https://www.molecularinfo.com/tag/ac-p-bromo-dl-phe-oh/
https://www.cookechem.com/Detail/A2233356.htm
https://www.molecularinfo.com/tag/ac-p-bromo-dl-phe-oh/
https://www.chemimpex.com/products/04344
https://www.chemimpex.com/products/04344
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exp!oratgry

Check Availability & Pricing

Logical Relationship of Components

The chemical structure of AC-DL-Phe(4-Br)-OH is derived from the basic structure of
phenylalanine through specific modifications. The following diagram illustrates the relationship
between the parent molecule and its functionalized derivative.

Structural Derivation of AC-DL-Phe(4-Br)-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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